Cas no 1339444-04-0 ([2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine)

[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine structure
1339444-04-0 structure
Product name:[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine
CAS No:1339444-04-0
MF:C12H26N2O
MW:214.347643375397
CID:5099544
PubChem ID:62387121

[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

    • N1,N1-diethyl-N2-((tetrahydro-2H-pyran-4-yl)methyl)ethane-1,2-diamine
    • [2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine
    • Inchi: 1S/C12H26N2O/c1-3-14(4-2)8-7-13-11-12-5-9-15-10-6-12/h12-13H,3-11H2,1-2H3
    • InChI Key: KHEMYCKMNSDXRG-UHFFFAOYSA-N
    • SMILES: C(N(CC)CC)CNCC1CCOCC1

[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-169679-1.0g
[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine
1339444-04-0
1g
$0.0 2023-06-08
Enamine
EN300-169679-0.1g
[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine
1339444-04-0
0.1g
$678.0 2023-09-20
Ambeed
A1059037-1g
[2-(Diethylamino)ethyl](oxan-4-ylmethyl)amine
1339444-04-0 98%
1g
$727.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11002-100mg
[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine
1339444-04-0 95%
100mg
¥1076.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11002-100.0mg
[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine
1339444-04-0 95%
100.0mg
¥1076.0000 2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11002-1g
[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine
1339444-04-0 95%
1g
¥4297.0 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1551508-500mg
N1,N1-diethyl-N2-((tetrahydro-2H-pyran-4-yl)methyl)ethane-1,2-diamine
1339444-04-0 98%
500mg
¥8161.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1551508-1g
N1,N1-diethyl-N2-((tetrahydro-2H-pyran-4-yl)methyl)ethane-1,2-diamine
1339444-04-0 98%
1g
¥9479.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1551508-250mg
N1,N1-diethyl-N2-((tetrahydro-2H-pyran-4-yl)methyl)ethane-1,2-diamine
1339444-04-0 98%
250mg
¥5240.00 2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11002-500MG
[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine
1339444-04-0 95%
500MG
¥ 2,917.00 2023-04-06

Additional information on [2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine

Introduction to [2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine (CAS No. 1339444-04-0)

[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine (CAS No. 1339444-04-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DEAOMA, is characterized by its unique structure, which combines a diethylamino group with a tetrahydrofuran (oxane) ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The diethylamino group is known for its basicity and ability to form hydrogen bonds, which can influence the compound's solubility and reactivity. The tetrahydrofuran (oxane) ring, on the other hand, provides structural rigidity and can enhance the compound's stability and bioavailability. These features collectively contribute to the compound's potential in drug discovery and development.

Recent studies have highlighted the therapeutic potential of [2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine in several areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that DEAOMA can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Moreover, [2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine has been investigated for its neuroprotective effects. A study published in the Neuropharmacology journal reported that DEAOMA can protect neurons from oxidative stress-induced damage. The compound was found to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby reducing oxidative stress and preventing neuronal cell death. This neuroprotective activity suggests potential applications in the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, [2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine has also shown promise in cancer research. Preclinical studies have indicated that DEAOMA can induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is thought to involve the modulation of cell signaling pathways such as the PI3K/Akt pathway, which is frequently dysregulated in cancer cells. These findings open up new avenues for developing targeted cancer therapies.

The pharmacokinetic profile of [2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine has also been extensively studied. Research has shown that DEAOMA exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, the compound shows low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In conclusion, [2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine (CAS No. 1339444-04-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with anti-inflammatory, neuroprotective, and anticancer properties, making it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, DEAOMA is poised to play a significant role in advancing medical treatments for various diseases.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1339444-04-0)[2-(diethylamino)ethyl][(oxan-4-yl)methyl]amine
A1051927
Purity:99%
Quantity:1g
Price ($):654.0